Cas no 2196446-86-1 (N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide)

• Product Name: N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide
• CAS No: 2196446-86-1
• MF: C₁₃H₁₅FN₂O₂
• MW: 250.268806695938
• CID: 5410485
• PubChem ID: 132317707
• Update Time: 2025-10-21

N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Fluoro-3-(4-morpholinyl)phenyl]-2-propenamide
• AKOS034007640
• Z3488539185
• N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide
• 2196446-86-1
• N-[4-fluoro-3-(morpholin-4-yl)phenyl]prop-2-enamide
• EN300-6702351

• Inchi： 1S/C13H15FN2O2/c1-2-13(17)15-10-3-4-11(14)12(9-10)16-5-7-18-8-6-16/h2-4,9H,1,5-8H2,(H,15,17)
• InChI Key： RWDDBMXCHJBIHF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1N1CCOCC1)NC(C=C)=O

Computed Properties

• Exact Mass: 250.11175589g/mol
• Monoisotopic Mass: 250.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.5±45.0 °C(Predicted)
• pka: 12.39±0.70(Predicted)

Additional information on N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide

Comprehensive Overview of N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide (CAS No. 2196446-86-1)

N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide (CAS No. 2196446-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a morpholine ring, a fluorophenyl group, and an acrylamide moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies, given its ability to modulate specific biological pathways.

In recent years, the demand for N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide has surged, driven by its relevance in kinase inhibitor development and cancer research. The compound's CAS No. 2196446-86-1 is frequently searched in academic and industrial databases, reflecting its growing importance. Its structural similarity to known bioactive molecules has also sparked interest in its potential for treating inflammatory and neurodegenerative diseases, aligning with current trends in precision medicine and personalized therapeutics.

The synthesis of N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide involves multi-step organic reactions, including amide coupling and aromatic substitution. Its fluorine substituent enhances its metabolic stability, a critical factor in drug design. This property has made it a subject of study in ADME (Absorption, Distribution, Metabolism, and Excretion) research, a hot topic in pharmaceutical sciences. Additionally, its acrylamide group offers reactivity for further derivatization, enabling the creation of novel analogs for high-throughput screening.

From an industrial perspective, CAS No. 2196446-86-1 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce this compound, addressing the global push for environmentally friendly manufacturing. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and material science, particularly in polymer modification and functional material design.

The compound's nomenclature, N-(4-Fluoro-3-morpholin-4-ylphenyl)prop-2-enamide, highlights its IUPAC naming conventions, which are essential for accurate database indexing and literature searches. Keywords like morpholine derivatives, fluorinated acrylamides, and bioactive intermediates are frequently associated with this molecule, reflecting its interdisciplinary relevance. As the scientific community continues to explore its properties, CAS No. 2196446-86-1 remains a focal point for innovation in medicinal chemistry and beyond.